2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C13H11N3O4S2/c1-8-7-21-13(14-8)15-11(17)6-16-12(18)9-4-2-3-5-10(9)22(16,19)20/h2-5,7H,6H2,1H3,(H,14,15,17)
• InChI Key: HATQUGRTSUBJFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C13H11N3O4S2
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves cyclocondensation reactions, where precursors like N-substituted benzylidene/methylene acetohydrazides react with mercapto acids in the presence of catalysts such as anhydrous zinc chloride, often under microwave-assisted conditions for efficiency (Nikalje et al., 2015).

Molecular Structure Analysis

Molecular structures of related compounds often feature complex interactions, such as intramolecular S---O attractions, contributing to their unique properties. These structures are typically elucidated using techniques like X-ray diffraction, demonstrating specific geometries that influence their reactivity and biological activity (Domasevitch et al., 1997).

Chemical Reactions and Properties

Compounds with benzisothiazol and thiazolyl moieties engage in various chemical reactions, including cycloadditions and aminocarbonylations, to yield diverse structures. These reactions are influenced by the presence of functional groups, catalysts, and reaction conditions, leading to the formation of compounds with potential biological activities (Gabriele et al., 2006).

Physical Properties Analysis

The physical properties of such compounds are closely tied to their molecular structures. Factors like hydrogen bonding, crystal formation, and substituent effects play significant roles in determining their solubility, melting points, and overall stability. Detailed studies on related compounds have shown how molecular interactions influence their physical states and behaviors (Balijapalli et al., 2017).

Chemical Properties Analysis

The chemical properties of these compounds, including their reactivity and the nature of their interactions with biological molecules, are pivotal in their applications. Studies have shown that modifications in the thiazolidine and benzothiazole rings can significantly impact their chemical behavior, particularly in biological systems, influencing their potential as therapeutic agents (Koppireddi et al., 2013).